4-(4-Acetylphenoxy)-3-chlorobenzoic acid
Overview
Description
4-(4-Acetylphenoxy)-3-chlorobenzoic acid, commonly known as ACPB, is a chemical compound that belongs to the family of benzoic acids. It is a white crystalline powder that is widely used in scientific research for its unique properties. ACPB has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations.
Mechanism of Action
The mechanism of action of ACPB is not fully understood. However, it has been suggested that ACPB may inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever.
Biochemical and Physiological Effects
ACPB has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties in animal models. ACPB has also been studied for its potential as a therapeutic agent for the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
ACPB has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. ACPB is also readily available and relatively inexpensive. However, ACPB has some limitations in lab experiments. It is not water-soluble, which can make it difficult to dissolve in aqueous solutions. ACPB is also sensitive to light and air, which can affect its stability.
Future Directions
There are several future directions for the study of ACPB. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for the treatment of cancer and other diseases. Another direction is to explore the synthesis of new compounds based on ACPB and to study their properties. Additionally, the development of new methods for the synthesis of ACPB and its derivatives could lead to improved yields and reduced costs.
Synthesis Methods
ACPB can be synthesized using various methods, including the reaction between 4-acetylphenol and 3-chlorobenzoic acid in the presence of a catalyst such as phosphorus oxychloride. The reaction proceeds through an esterification process and results in the formation of ACPB. Other methods include using acetic anhydride and phosphorus pentachloride as catalysts.
Scientific Research Applications
ACPB has been widely used in scientific research for its unique properties. It has been used as a starting material for the synthesis of other compounds such as 4-(4-aminophenoxy)-3-chlorobenzoic acid, which has been studied for its antitumor properties. ACPB has also been used in the synthesis of other benzoic acid derivatives, which have been studied for their antibacterial and antifungal properties.
properties
IUPAC Name |
4-(4-acetylphenoxy)-3-chlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClO4/c1-9(17)10-2-5-12(6-3-10)20-14-7-4-11(15(18)19)8-13(14)16/h2-8H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZAMWXNNUVDJNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OC2=C(C=C(C=C2)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Acetylphenoxy)-3-chlorobenzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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